Cas no 116114-21-7 (3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-)
116114-21-7 structure
Product Name:3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-
CAS No:116114-21-7
MF:C9H8FN3O
MW:193.177724838257
CID:224612
PubChem ID:3087750
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-
- 3-(4-fluorophenyl)-4-methyl-1H-1,2,4-triazol-5-one
- 4H-1,2,4-triazol-3-ol, 5-(4-fluorophenyl)-4-methyl-
- 5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ol
- 2,4-Dihydro-5-(4-fluorophenyl)-4-methyl-3H-1,2,4-triazol-3-one
- 116114-21-7
- DTXSID60151284
- CHEMBL316452
- BRN 4184107
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(4-fluorophenyl)-4-methyl-
- SCHEMBL23565310
-
- Inchi: 1S/C9H8FN3O/c1-13-8(11-12-9(13)14)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,12,14)
- InChI Key: VWNZCRPRNPRKND-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=NNC(N1C)=O
Computed Properties
- Exact Mass: 193.06524
- Monoisotopic Mass: 193.06514005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- PSA: 50.94
3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
116114-21-7 (3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk